Cas no 55315-49-6 (3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester)

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester structure
55315-49-6 structure
Product Name:3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester
CAS No:55315-49-6
MF:C17H20N2O7
MW:364.349905014038
CID:378997
PubChem ID:1049211
Update Time:2025-04-19

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-f uryl)-, diethyl ester
    • diethyl 2,6-dimethyl-4-(5-nitrofuran-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
    • 2,6-dimethyl-3,5-di(ethoxycarbonyl)-4-(5'-nitro-2'-furyl)-1,4-dihydropyridine
    • 2,6-Dimethyl-4-(5-nitro-2-furyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid diethyl ester
    • 2,6-dimethyl-4-(5-nitro-furan-2-yl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid di
    • AC1LKT2H
    • BRN 0582223
    • CHEMBL1096200
    • LS-131261
    • 55315-49-6
    • DTXSID90203881
    • SCHEMBL11430432
    • diethyl 2,6-dimethyl-4-(5-nitro-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furyl)-, diethyl ester
    • Inchi: 1S/C17H20N2O7/c1-5-24-16(20)13-9(3)18-10(4)14(17(21)25-6-2)15(13)11-7-8-12(26-11)19(22)23/h7-8,15,18H,5-6H2,1-4H3
    • InChI Key: VTLVRMDPKYYQLS-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C1C(C(=O)OCC)=C(C)NC(C)=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 364.1271
  • Monoisotopic Mass: 364.12705098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 120.91

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(5-nitro-2-furanyl)-, 3,5-diethyl ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent